Cas no 2172486-54-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid
• CAS No: 2172486-54-1
• MF: C₂₆H₂₀N₂O₆
• MW: 456.446806907654
• CID: 6213854
• PubChem ID: 165565067
• Update Time: 2025-05-20

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid
• EN300-1550403
• 2172486-54-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-hydroxybenzoic acid

• Inchi： 1S/C26H20N2O6/c29-23-12-11-16(25(31)32)14-22(23)28-24(30)10-5-13-27-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,11-12,14,21,29H,13,15H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： NBRBSFUFMOZPGY-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1C(=CC=C(C(=O)O)C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.13213636g/mol
• Monoisotopic Mass: 456.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid (CAS No. 2172486-54-1)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid (CAS No. 2172486-54-1) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a hydroxybenzoic acid backbone and an alkynyl amide linkage, makes it a valuable intermediate for designing bioconjugates and drug delivery systems.

The growing interest in targeted drug delivery and precision medicine has increased the demand for advanced chemical building blocks like 2172486-54-1. Researchers are particularly intrigued by its potential in click chemistry applications, where the alkyne group enables efficient coupling with azide-functionalized molecules. This property aligns with the rising trend of bioorthogonal chemistry, a hot topic in cancer therapeutics and diagnostic imaging.

From a synthetic chemistry perspective, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid offers exceptional versatility. The Fmoc group provides temporary protection for the amine functionality, a strategy commonly employed in peptide chain assembly. Meanwhile, the hydroxybenzoic acid moiety introduces solubility and reactivity advantages, making it suitable for aqueous-phase reactions. These attributes are highly sought after in high-throughput screening and combinatorial chemistry workflows.

In the context of green chemistry, this compound has garnered attention due to its compatibility with environmentally friendly solvents. As the scientific community shifts toward sustainable synthesis, 2172486-54-1 stands out as a candidate for reduced-waste methodologies. Its stability under mild conditions also supports microwave-assisted synthesis, a technique gaining traction for its energy efficiency and reduced reaction times.

For researchers exploring proteomics and post-translational modifications, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid serves as a key tool. Its ability to incorporate unnatural amino acids into peptides opens doors for studying protein-protein interactions and enzyme mechanisms. This aligns with current trends in personalized medicine, where understanding biomolecular pathways is paramount.

The compound's CAS No. 2172486-54-1 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in academic and industrial research. Common queries include "Fmoc-protected alkyne derivatives" and "hydroxybenzoic acid applications in drug design," underscoring its multidisciplinary utility. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring high purity for sensitive applications.

Looking ahead, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-hydroxybenzoic acid is poised to play a pivotal role in emerging fields like theranostics and smart materials. Its dual functionality—combining peptide synthesis capabilities with click chemistry readiness—makes it a cornerstone for innovations in nanomedicine and biosensing. As AI-driven drug discovery accelerates, such compounds will be indispensable for validating in silico predictions with real-world synthesis.